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Compound of Interest

Compound Name: cis-4-Nonene

Cat. No.: B084754

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cis-4-Nonene is an unsaturated hydrocarbon belonging to the alkene family.[1] It is
characterized by a nine-carbon chain with a double bond located between the fourth and fifth
carbon atoms. The "cis" designation in its name signifies the stereochemistry of the
substituents at the double bond, where the alkyl groups are on the same side. This technical
guide provides a comprehensive overview of the chemical properties and structural features of
cis-4-Nonene, presenting key data in a structured format for easy reference.

Chemical Structure

The structure of cis-4-Nonene is defined by its molecular formula, C9H18, and the specific
arrangement of its atoms.[1][2][3][4] The presence of the cis-double bond introduces a kink in
the hydrocarbon chain, influencing its physical and chemical properties.

Key Structural Identifiers:
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Identifier Value

IUPAC Name (42)-non-4-ene

Synonyms cis-4-Nonene, (Z)-4-Nonene

CAS Number 10405-84-2

Molecular Formula C9H18

Canonical SMILES CCccc=cccce

inChi InChl=1S/C9H18/c1-3-5-7-9-8-6-4-2/h7,9H,3-
6,8H2,1-2H3/b9-7-

InChlKey KPADFPAILITQBG-CLFYSBASSA-N

graph "Chemical Structure of cis-4-Nonene" {
layout=neato;

node [shape=plaintext, fontcolor="#202124"];
edge [color="#202124"];

// Atom nodes

Cl [label="C", pos="0,0!'"];

Hla [label="H", pos="-0.5,-0.5!"];
Hlb [label="H", pos="0,-1!"];

Hlc [label="H", pos="0.5,-0.5!"];

C2 [label="C", pos="0,1.5'"];
H2a [label="H", pos="-0.5,2!"];
H2b [label="H", pos="0.5,2!"];

C3 [label="C", pos="0,3!"];
H3a [label="H", pos="-0.5,3.5!"];
H3b [label="H", pos="0.5,3.5!"];
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C4 [label="C", pos="0,4.5'"];
H4 [label="H", pos="-0.5,5!"1;

C5 [label="C", pos="1.5,4.5!"];
H5 [label="H", pos="2,5!"];

C6 [label="C", pos="3,4.5'"];
H6a [label="H", pos="2.5,5!"];
H6b [label="H", pos="3.5,5!"];

C7 [label="C", pos="4.5,4.5!"];
H7a [label="H", pos="4,5!"];
H7b [label="H", pos="5,5!"];

C8 [label="C", pos="6,4.5!"];
H8a [label="H", pos="5.5,5!"];
H8b [label="H", pos="6.5,5!"1];

C9 [label="C", pos="7.5,4.5!"];
H9a [label="H", pos="7,5!"];
H9b [label="H", pos="8,5!"];
H9c [label="H", pos="7.5,4!"];

// Bonds
Cl -- Hla;
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Figure 1: Chemical structure of cis-4-Nonene.

The physical and chemical properties of cis-4-Nonene are summarized in the tables below.

These properties are crucial for its handling, application in synthesis, and for analytical

characterization.

Physical Properties:
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Property Value

Molecular Weight 126.24 g/mol [3][5]

Appearance Colorless liquid[1][3]

Odor Characteristic, gasoline-like[6][7]
Density 0.73 g/cm?3[2]

Boiling Point 143 °C[2]

Melting Point Not available

Flash Point 30 °C (lit.)[6]

Refractive Index

1.4190 to 1.4230[6]

Vapor Pressure

6.06 mmHg at 25 °C[2]

Soluble in organic solvents; limited solubility in

Solubility
water[1]
Chemical Properties:
Property Description
Reactivity is characteristic of alkenes, readily
Reactivity undergoing addition reactions at the double
bond.[1]
. Stable under normal transport and handling
Stability -
conditions.[6][7]
Polymerization Not reported to polymerize spontaneously.[6][7]

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and analysis of cis-4-Nonene

are not extensively available in the public domain. However, this section provides a general

overview of the methodologies that would be employed.
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Synthesis:

A common laboratory-scale synthesis of a cis-alkene like cis-4-Nonene involves the partial
hydrogenation of an alkyne. For instance, the hydrogenation of 4-nonyne using Lindlar's
catalyst (palladium on calcium carbonate, poisoned with lead acetate and quinoline) would
yield cis-4-Nonene.

Lindlar's Catalyst (Pd/CaCO3, Pb(OAc)2, Quinoline)

Partial Hydrogenation Work-up (Filtration, Solvent Removal)

Solvent (e.g., Hexane)

Click to download full resolution via product page

Figure 2: General workflow for the synthesis of cis-4-Nonene.

Analytical Characterization:

The identity and purity of cis-4-Nonene are typically confirmed using standard analytical
techniques such as Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR)
spectroscopy.

e Gas Chromatography (GC): A gas chromatograph equipped with a non-polar or semi-polar
capillary column (e.g., DB-5 or equivalent) can be used to determine the purity of a cis-4-
Nonene sample. The retention time of the compound would be compared to a known
standard.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectroscopy
are powerful tools for elucidating the structure of cis-4-Nonene. The chemical shifts and
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coupling constants of the protons and carbons in the vicinity of the double bond would

confirm the cis-stereochemistry.

Signaling Pathways and Logical Relationships

As a simple alkene, cis-4-Nonene is not known to be involved in biological signaling pathways
in the same manner as complex biomolecules. Its primary role in a research or industrial
context is as a chemical intermediate. The logical relationship of its utility is based on the
reactivity of its carbon-carbon double bond, which allows for a variety of chemical

transformations.
cis-4-Nonene
Addition Reactions Oxidation
Epoxidation Ozonolysis
Click to download full resolution via product page
Figure 3: Reactivity pathways of cis-4-Nonene.
Conclusion

This technical guide has summarized the key chemical properties and structural information for
cis-4-Nonene. The provided data tables and diagrams offer a concise and accessible resource
for researchers, scientists, and professionals in drug development who may utilize this
compound in their work. While detailed experimental protocols are not readily available in
public literature, the general methodologies outlined provide a foundational understanding for
its synthesis and analysis. The reactivity of its cis-double bond makes it a versatile intermediate
for the synthesis of a wide range of organic molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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